7-Chloro-4-iodo-1,3-dimethyl-1H-pyrrolo[2,3-c]pyridine

• Molecular Formula: C9H8ClIN2
• Molecular Weight: 306.53 g/mol
• IUPAC Name: 7-chloro-4-iodo-1,3-dimethylpyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C9H8ClIN2/c1-5-4-13(2)8-7(5)6(11)3-12-9(8)10/h3-4H,1-2H3
• InChI Key: PFYLDBLLQJIOHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C2=C1C(=CN=C2Cl)I)C

Description

7-Chloro-4-iodo-1,3-dimethyl-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C9H8ClIN2 and its molecular weight is 306.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-chloro-4-iodo-3-methyl-1H-pyrrolo[2,3-c]pyridine (2 g) in dry tetrahydrofuran (100 ml) at 0° C. under argon was added portionwise sodium hydride (60% dispersed in mineral oil 603 mg). After addition the ice-bath was removed and the solution stirred at room temperature for 30 minutes. The solution was re-cooled to 0° C. and a solution of methyl iodide (3.41 ml) in dry tetrahydrofuran (40 ml) was added dropwise. The solution was allowed to warm to room temperature and stirred overnight. The solution was evaporated and the residue partitioned between ethyl acetate (200 ml) and water (100 ml). Washed with water (2×100 ml, pH7) then dried (MgSO4), filtered and evaporated to an orange/yellow solid. The solid was stirred in hexane for 2 h then filtered off and dried to give the title compound (1.19 g).